[4,6-Bis(dodecyloxy)-1,3,5-triazin-2-yl]propanedinitrile

• CAS No.: 60717-19-3
• Molecular Formula: C30H51N5O2
• Molecular Weight: 513.8 g/mol
• IUPAC Name: 2-(4,6-didodecoxy-1,3,5-triazin-2-yl)propanedinitrile
• InChI: InChI=1S/C30H51N5O2/c1-3-5-7-9-11-13-15-17-19-21-23-36-29-33-28(27(25-31)26-32)34-30(35-29)37-24-22-20-18-16-14-12-10-8-6-4-2/h27H,3-24H2,1-2H3
• InChI Key: NGNKEXYWHJQXTK-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCOC1=NC(=NC(=N1)C(C#N)C#N)OCCCCCCCCCCCC

Description

[4,6-Bis(dodecyloxy)-1,3,5-triazin-2-yl]propanedinitrile is a chemical compound that belongs to the class of triazine derivatives. Triazines are known for their diverse applications in various fields, including agriculture, pharmaceuticals, and materials science. This particular compound is characterized by its unique structure, which includes two dodecyloxy groups and a propanedinitrile moiety attached to a triazine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions often include the use of solvents such as dichloromethane or toluene and temperatures ranging from room temperature to reflux conditions .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or column chromatography are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

[4,6-Bis(dodecyloxy)-1,3,5-triazin-2-yl]propanedinitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert the nitrile groups into amines.

Substitution: The dodecyloxy groups can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst are used.

Substitution: Nucleophiles like amines or thiols can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield triazine oxides, while reduction can produce triazine amines .

Scientific Research Applications

Chemistry

In chemistry, [4,6-Bis(dodecyloxy)-1,3,5-triazin-2-yl]propanedinitrile is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the creation of novel materials with specific properties .

Biology

In biological research, this compound can be used as a probe to study various biochemical pathways. Its ability to interact with specific enzymes or receptors makes it valuable in drug discovery and development .

Medicine

In medicine, derivatives of this compound have shown potential as therapeutic agents. Their ability to modulate specific biological targets can lead to the development of new drugs for various diseases .

Industry

In the industrial sector, this compound is used in the production of advanced materials, such as polymers and coatings. Its unique properties enhance the performance and durability of these materials .

Mechanism of Action

The mechanism of action of [4,6-Bis(dodecyloxy)-1,3,5-triazin-2-yl]propanedinitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The pathways involved may include signal transduction, gene expression, and metabolic processes .

Comparison with Similar Compounds

Similar Compounds

2-[4,6-Bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl]-5-(octyloxy)phenol: This compound shares a similar triazine core but differs in the substituents attached to the ring.

4,7-Bis(5-bromo-2-thienyl)-5,6-bis(dodecyloxy)-2,1,3-benzothiadiazole: Another compound with dodecyloxy groups but with a different core structure.

Uniqueness

The uniqueness of [4,6-Bis(dodecyloxy)-1,3,5-triazin-2-yl]propanedinitrile lies in its specific combination of functional groups, which confer distinct chemical and physical properties. This makes it particularly valuable in applications requiring specific interactions or stability .